Cas no 1209-19-4 (Benzenepropanoic acid, 4-butyl-)

• Product Name: Benzenepropanoic acid, 4-butyl-
• CAS No: 1209-19-4
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 1211758
• PubChem ID: 25050993
• Update Time: 2025-04-20

Benzenepropanoic acid, 4-butyl- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-butyl-
• 3-(4-butylphenyl)propanoic acid
• 1209-19-4
• ZKCKXVZFFQZNJA-UHFFFAOYSA-N
• 3-(4-n-Butylphenyl)propanoic acid
• DB-164824
• SCHEMBL1206307

• Inchi： 1S/C13H18O2/c1-2-3-4-11-5-7-12(8-6-11)9-10-13(14)15/h5-8H,2-4,9-10H2,1H3,(H,14,15)
• InChI Key： ZKCKXVZFFQZNJA-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(=CC=1)CCCC)=O

Computed Properties

• Exact Mass: 206.130679813g/mol
• Monoisotopic Mass: 206.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų